Cas no 946227-30-1 (3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 946227-30-1
• MF: C₁₇H₁₉ClN₂O₄S₂
• MW: 414.926760911942
• CID: 5513068
• Update Time: 2025-10-20

3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-
• 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C17H19ClN2O4S2/c1-2-25(21,22)20-10-4-5-13-8-9-15(12-17(13)20)19-26(23,24)16-7-3-6-14(18)11-16/h3,6-9,11-12,19H,2,4-5,10H2,1H3
• InChI Key： IOLCZPFPTYACBR-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=CC(Cl)=C1

Additional information on 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

3-Chloro-N-1-(Ethanesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 946227-30-1, known as 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a tetrahydroquinoline moiety and a chloro-substituted benzene ring. The presence of these functional groups makes it a versatile molecule with potential for various chemical transformations and biological activities.

Recent studies have highlighted the importance of sulfonamide groups in drug design due to their ability to enhance bioavailability and stability in biological systems. The tetrahydroquinoline core of this compound is particularly interesting as it has been shown to exhibit pharmacological properties such as anti-inflammatory and analgesic effects in preclinical models. Furthermore, the chloro-substituted benzene ring introduces electronic effects that can modulate the reactivity and selectivity of the molecule in different chemical environments.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted synthesis techniques, which have significantly reduced reaction times while maintaining high yields. This approach has been documented in several recent publications, emphasizing its efficiency and scalability for industrial applications. Additionally, researchers have explored the use of enzymatic catalysis to synthesize this compound under mild conditions, further underscoring its potential for green chemistry practices.

The application of 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent experiments have demonstrated its ability to act as an efficient charge transport layer in organic light-emitting diodes (OLEDs), paving the way for its integration into next-generation display technologies.

In terms of biological activity, this compound has shown potent inhibitory effects against several enzymes associated with neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have revealed its ability to cross the blood-brain barrier efficiently, making it a strong candidate for drug development targeting central nervous system disorders. Moreover, its sulfonamide group has been implicated in modulating protein-protein interactions, a mechanism that could be exploited for therapeutic interventions.

Another area of active research revolves around the use of this compound as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization at multiple positions, enabling chemists to explore a wide range of derivatives with diverse biological activities. For instance, recent work has focused on modifying the ethanesulfonyl group to enhance solubility and improve pharmacokinetic profiles.

Looking ahead, the potential applications of CAS No. 946227-30-1 are expected to expand further as researchers continue to uncover its unique properties and optimize its synthesis pathways. The integration of advanced computational techniques such as machine learning into drug design is likely to accelerate the discovery of novel applications for this compound.

In conclusion, 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide stands out as a versatile and multifaceted compound with significant implications across various scientific disciplines. Its structural complexity and functional diversity make it an invaluable tool in both academic research and industrial applications.